Cas no 61367-41-7 (trans-4-Methoxycyclohexanamine Hydrochloride)

• Product name: trans-4-Methoxycyclohexanamine Hydrochloride
• CAS No: 61367-41-7
• MF: C₇H₁₆ClNO
• MW: 165.661041259766
• MDL: MFCD18207785
• CID: 524780
• PubChem ID: 21305025

trans-4-Methoxycyclohexanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine,4-methoxy-, hydrochloride (1:1), trans-
• 4-methoxycyclohexan-1-amine,hydrochloride
• trans-4-Methoxycyclohexanamine Hydrochloride
• 4-Methoxycinnamic acid chloride
• para-methoxycinnamic acid chloride
• p-Methoxycinnamic acid chloride
• p-Methoxycinnamoyl chloride
• p-Methoxycinnnamoyl chloride
• P-Methoxyl ethyl CinnaMyl
• trans-4-Methoxycinnamoyl chloride
• trans-4-Methoxycyclohexanamin
• trans-4-Methoxycyclohexanamine HCl
• trans-4-methoxycyclohexylamine hydrochloride
• trans-4-Methoxy-cyclohexylamine hydrochloride
• NSC164700
• NSC25101
• (1r,4r)-4-methoxycyclohexan-1-amine hydrochloride
• 4-Methoxycyclohexanaminehydrochloride
• MFCD18207504
• BS-29125
• MFCD18207780
• SY253086
• CS-0150204
• SY205172
• cis-4-Methoxycyclohexanamine hydrochloride
• AKOS025404717
• s11591
• 61367-43-9
• (1r,4r)-4-methoxycyclohexanamine hydrochloride
• AS-40440
• SB37935
• 61367-41-7
• cis-4-Methoxy-cyclohexylamine hydrochloride
• DB-305960
• Cyclohexanamine, 4-methoxy-, hydrochloride, trans-
• 4-methoxycyclohexylamine hydrochloride
• EN300-6745420
• 4-METHOXYCYCLOHEXYLAMINE HCL SALT
• 4-methoxycyclohexan-1-amine;hydrochloride
• Z2284394857
• 4-Methoxycyclohexanamine hydrochloride
• AKOS024464154
• SCHEMBL150794
• DUVKXMNYICFZCS-UKMDXRBESA-N
• SB37936
• s11821
• cis-4-methoxy-cyclohexylamine hcl
• trans-4-methoxycyclohexanamine.hydrochloride
• SCHEMBL154419
• CS-0150980
• 4-Methoxycyclohexan-1-amine--hydrogen chloride (1/1)
• 4-methoxycyclohexanamine HCl
• (trans-4-Methoxycyclohexyl)amine Hydrochloride;
• DUVKXMNYICFZCS-MEZFUOHNSA-N
• AKOS024462800
• EN300-251635
• SCHEMBL150793
• 4-METHOXYCYCLOHEXAN-1-AMINE HYDROCHLORIDE
• DTXSID70976900
• NSC-164700
• AS-54538
• 4-Methoxycyclohexanamine monohydrochloride
• DB-264664
• 5460-27-5
• (cis)-4-methoxycyclohexanamine hydrochloride
• NSC-25101
• MFCD18207785
• (1s,4s)-4-methoxycyclohexan-1-amine hydrochloride

• MDL： MFCD18207785
• Inchi： InChI=1S/C7H15NO.ClH/c1-9-7-4-2-6(8)3-5-7;/h6-7H,2-5,8H2,1H3;1H/t6-,7-;
• InChI Key： DUVKXMNYICFZCS-MEZFUOHNSA-N
• SMILES： CO[C@H]1CC[C@@H](CC1)N.Cl

Computed Properties

• Exact Mass: 165.09200
• Monoisotopic Mass: 165.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 77
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2A^2

Experimental Properties

• Density: 0.94g/cm3
• Boiling Point: 174.5ºC at 760mmHg
• Flash Point: 53.1ºC
• Refractive Index: 1.462
• PSA: 35.25000
• LogP: 2.40500

Additional information on trans-4-Methoxycyclohexanamine Hydrochloride

Introduction to trans-4-Methoxycyclohexanamine Hydrochloride (CAS No. 61367-41-7)

trans-4-Methoxycyclohexanamine Hydrochloride, identified by its Chemical Abstracts Service (CAS) number 61367-41-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This amine hydrochloride derivative has garnered attention due to its structural uniqueness and potential biological activities, making it a subject of extensive interest in academic and industrial settings.

The molecular structure of trans-4-Methoxycyclohexanamine Hydrochloride features a cyclohexane ring substituted with a methoxy group at the 4-position and an amine functional group at the 1-position, which is further protonated to form the hydrochloride salt. This configuration imparts distinct physicochemical properties, including solubility characteristics and stability, which are critical for its formulation and application in drug development.

In recent years, trans-4-Methoxycyclohexanamine Hydrochloride has been explored for its pharmacological potential. Research indicates that this compound may exhibit properties relevant to central nervous system (CNS) modulation, making it a candidate for further investigation in the treatment of neurological disorders. Studies have begun to unravel its mechanism of action, suggesting interactions with specific neurotransmitter systems that could lead to novel therapeutic strategies.

One of the most compelling aspects of trans-4-Methoxycyclohexanamine Hydrochloride is its synthetic accessibility. The presence of a methoxy group and an amine allows for diverse chemical modifications, enabling the development of analogues with tailored biological activities. This flexibility has spurred interest among synthetic chemists who are exploring new pathways to optimize yield and purity, thereby facilitating its use in preclinical and clinical trials.

The pharmaceutical industry has taken notice of trans-4-Methoxycyclohexanamine Hydrochloride due to its promising profile. Several research groups have reported preliminary findings suggesting that this compound may possess anti-inflammatory, analgesic, or even antidepressant-like effects. These observations have prompted further investigation into its potential as a lead compound for drug discovery programs targeting CNS disorders.

From a regulatory perspective, trans-4-Methoxycyclohexanamine Hydrochloride is subject to standard guidelines governing pharmaceutical compounds. Its synthesis, handling, and testing must adhere to Good Manufacturing Practices (GMP) and other regulatory requirements to ensure safety and efficacy. This has led to collaborations between academic institutions and pharmaceutical companies to streamline the process of bringing this compound from bench to market.

The chemical synthesis of trans-4-Methoxycyclohexanamine Hydrochloride involves multi-step reactions that require precise control over reaction conditions. Recent advancements in catalytic methods have improved the efficiency of these processes, reducing waste and enhancing scalability. Such innovations are crucial for ensuring that sufficient quantities of high-quality material can be produced for research purposes.

Biological activity assays have been instrumental in evaluating the potential of trans-4-Methoxycyclohexanamine Hydrochloride. These studies often involve in vitro screens using cell lines or isolated enzymes to assess interactions with biological targets. Preliminary results suggest that this compound may modulate receptor activity or enzyme function in ways that could translate into therapeutic benefits.

The solubility profile of trans-4-Methoxycyclohexanamine Hydrochloride presents both challenges and opportunities for formulation development. While the hydrochloride salt enhances water solubility compared to the free base form, optimizing bioavailability remains a key focus. Researchers are exploring various excipients and delivery systems to maximize the therapeutic efficacy of this compound while ensuring patient compliance.

Future directions for research on trans-4-Methoxycyclohexanamine Hydrochloride include exploring its interactions with other molecules and assessing its potential in combination therapies. The compound’s unique structure suggests it may interact with multiple targets simultaneously, offering a multifaceted approach to treating complex diseases. Such investigations could pave the way for novel drug regimens with improved outcomes.

The economic viability of developing drugs based on trans-4-Methoxycyclohexanamine Hydrochloride is another critical consideration. Pharmaceutical companies must weigh the costs of synthesis, regulatory compliance, and clinical trials against potential market demand. As more data becomes available on its efficacy and safety profiles, investment decisions will become clearer.

In conclusion,trans-4-Methoxycyclohexanamine Hydrochloride (CAS No. 61367-41-7) represents a promising area of research with significant implications for drug development. Its unique chemical structure, coupled with preliminary evidence of biological activity, positions it as a valuable candidate for further exploration in pharmaceutical applications. As research continues to uncover new insights into its properties and potential uses,this compound is poised to make meaningful contributions to medical science.